OATP1B1/3 Transporter Inhibition: Euphol Acetate vs. Euphol and Screening Library Baseline
Euphol acetate at 10 μM reduces sodium fluorescein uptake in OATP1B1-transfected CHO cells to 29.2% of vehicle controls (70.8% inhibition) and in OATP1B3-transfected CHO cells to 40.2% of controls (59.8% inhibition) [1]. In the same high-throughput screen encompassing 2000 compounds, only 212 molecules (10.6%) reached the ≥50% OATP1B1 inhibition threshold at equimolar substrate-inhibitor concentration; euphol acetate exceeded this threshold for both transporters. By contrast, the parent alcohol euphol has no reported OATP1B1/3 inhibitory activity in this or any published screening paradigm. The acetyl modification is thus essential for transporter interaction.
| Evidence Dimension | OATP1B1- and OATP1B3-mediated sodium fluorescein uptake inhibition at 10 μM |
|---|---|
| Target Compound Data | Euphol acetate: OATP1B1 uptake = 29.2% of control (70.8% inhibition); OATP1B3 uptake = 40.2% of control (59.8% inhibition) [1] |
| Comparator Or Baseline | Euphol: no OATP1B1/3 inhibition data reported. Screening library baseline: 212/2000 compounds (10.6%) reach ≥50% OATP1B1 inhibition; 139/2000 (7.0%) reach ≥50% OATP1B3 inhibition [1] |
| Quantified Difference | Euphol acetate exceeds the ≥50% inhibition threshold for both transporters, placing it among the top ~10% of compounds screened. Euphol lacks this activity entirely. |
| Conditions | CHO cells stably transfected with human OATP1B1 or OATP1B3; 10 μM equimolar substrate (sodium fluorescein)-inhibitor concentration; high-throughput in vitro transporter inhibition assay [1] |
Why This Matters
For in vitro DDI screening and hepatic uptake studies requiring a validated OATP1B1/3 probe inhibitor, euphol acetate is the only euphane-type triterpene with confirmed dual-transporter activity; euphol cannot serve as a substitute.
- [1] De Bruyn T, van Westen GJP, Ijzerman AP, Stieger B, de Witte P, Augustijns PF, Annaert PP. Structure-based identification of OATP1B1/3 inhibitors. Mol Pharmacol. 2013;83(6):1257-1267. View Source
